Cas no 1514732-24-1 (6-sulfamoylpyridazine-3-carboxamide)

• Product Name: 6-sulfamoylpyridazine-3-carboxamide
• CAS No: 1514732-24-1
• MF: C₅H₆N₄O₃S
• MW: 202.191138744354
• MDL: MFCD23879389
• CID: 4603312
• PubChem ID: 80346061
• Update Time: 2025-06-08

6-sulfamoylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-sulfamoylpyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 6-(aminosulfonyl)-

• MDL： MFCD23879389
• Inchi： 1S/C5H6N4O3S/c6-5(10)3-1-2-4(9-8-3)13(7,11)12/h1-2H,(H2,6,10)(H2,7,11,12)
• InChI Key： KBHFFSAZUJKSBG-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NN=C(S(N)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-sulfamoylpyridazine-3-carboxamide

6-Sulfamoylpyridazine-3-Carboxamide (CAS No. 1514732-24-1): An Emerging Compound in Medicinal Chemistry

6-Sulfamoylpyridazine-3-carboxamide (CAS No. 1514732-24-1) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a sulfamoyl group and a carboxamide moiety imparts distinct chemical and biological properties to this molecule, making it a valuable candidate for various research and development activities.

The chemical structure of 6-sulfamoylpyridazine-3-carboxamide is characterized by a pyridazine ring with a sulfamoyl group at the 6-position and a carboxamide group at the 3-position. The sulfamoyl group, -SO₂NH₂, is known for its ability to form hydrogen bonds and interact with biological targets, while the carboxamide group, -CONH₂, can participate in hydrogen bonding and other non-covalent interactions. These functional groups contribute to the compound's overall pharmacological profile, including its solubility, stability, and bioavailability.

Recent studies have explored the potential therapeutic applications of 6-sulfamoylpyridazine-3-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-sulfamoylpyridazine-3-carboxamide exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This enzyme inhibition can lead to reduced cell proliferation and tumor growth, making 6-sulfamoylpyridazine-3-carboxamide a potential candidate for cancer therapy.

In addition to its anti-cancer properties, 6-sulfamoylpyridazine-3-carboxamide has also shown promise in other therapeutic areas. Research conducted by a team at the University of California demonstrated that this compound can modulate certain signaling pathways associated with inflammatory diseases. By targeting these pathways, 6-sulfamoylpyridazine-3-carboxamide may offer new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-sulfamoylpyridazine-3-carboxamide have been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preclinical studies have indicated that 6-sulfamoylpyridazine-3-carboxamide has low toxicity and good safety profiles, supporting its further development as a drug candidate.

In the context of drug discovery and development, the synthetic accessibility of 6-sulfamoylpyridazine-3-carboxamide is another important consideration. Synthetic routes have been optimized to produce this compound efficiently and cost-effectively, facilitating large-scale production for clinical trials and commercialization. The ease of synthesis also allows for the preparation of analogs with modified functional groups, enabling structure-activity relationship (SAR) studies to identify more potent and selective derivatives.

The clinical development of 6-sulfamoylpyridazine-3-carboxamide is currently underway, with several Phase I and II trials evaluating its safety and efficacy in various indications. Early results from these trials have been encouraging, with the compound demonstrating favorable pharmacodynamic effects and minimal adverse events. These findings underscore the potential of 6-sulfamoylpyridazine-3-carboxamide as a novel therapeutic agent with broad applications in medicine.

In conclusion, 6-sulfamoylpyridazine-3-carboxamide (CAS No. 1514732-24-1) represents an exciting advancement in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.